Cas no 1233353-87-1 (3-Fluorobenzenesulfonic Acid 5,8,13,13a-Tetrahydro-3,10-dimethoxy-6H-dibenzoa,gquinolizin-9-yl Ester)

• Product Name: 3-Fluorobenzenesulfonic Acid 5,8,13,13a-Tetrahydro-3,10-dimethoxy-6H-dibenzoa,gquinolizin-9-yl Ester
• CAS No: 1233353-87-1
• MF: C₂₅H₂₄FNO₅S
• MW: 469.525169372559
• CID: 1064937
• PubChem ID: 46235583
• Update Time: 2025-10-29

3-Fluorobenzenesulfonic Acid 5,8,13,13a-Tetrahydro-3,10-dimethoxy-6H-dibenzoa,gquinolizin-9-yl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Fluorobenzenesulfonic Acid 5,8,13,13a-Tetrahydro-3,10-dimethoxy-6H-dibenzo[a,g]quinolizin-9-yl Ester
• 3-Fluorobenzenesulfonic Acid 5,8,13,13a-Tetrahydro-3,10-dimethoxy-6H-dibenzo[a,g]quinolizin-9-yl Est
• (3,10-dimethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-9-yl) 3-fluorobenzenesulfonate
• DB-262311
• SCHEMBL910897
• 1233353-87-1
• A902372
• 3,10-dimethoxy-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-a]isoquinolin-9-yl 3-fluorobenzenesulfonate
• 1233354-49-8
• 3,10-dimethoxy-5,6,7,8,13,13a-hexahydroisoquinolino[2,1-b]isoquinolin-9-yl 3-fluorobenzenesulfonate
• D-Methionine-d4
• 1233354-53-4
• (R)-Methionine-d4; MRX 1024-d4; NSC 45689-d4; S-Methyl-D-homocysteine-d4
• 3-Fluorobenzenesulfonic Acid 5,8,13,13a-Tetrahydro-3,10-dimethoxy-6H-dibenzoa,gquinolizin-9-yl Ester

• Inchi： 1S/C25H24FNO5S/c1-30-19-7-8-21-17(12-19)10-11-27-15-22-16(13-23(21)27)6-9-24(31-2)25(22)32-33(28,29)20-5-3-4-18(26)14-20/h3-9,12,14,23H,10-11,13,15H2,1-2H3
• InChI Key： SIAVJTYUIMDRNA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)F)(=O)(=O)OC1=C(C=CC2=C1CN1CCC3C=C(C=CC=3C1C2)OC)OC

Computed Properties

• Exact Mass: 469.13592220g/mol
• Monoisotopic Mass: 469.13592220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 73.4Ų

3-Fluorobenzenesulfonic Acid 5,8,13,13a-Tetrahydro-3,10-dimethoxy-6H-dibenzoa,gquinolizin-9-yl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Fluorobenzenesulfonic Acid 5,8,13,13a-Tetrahydro-3,10-dimethoxy-6H-dibenzoa,gquinolizin-9-yl Ester

Introduction to 3-Fluorobenzenesulfonic Acid 5,8,13,13a-Tetrahydro-3,10-Dimethoxy-6H-Dibenzo[a,g]Quinolizin-9-Yl Ester (CAS No. 1233353-87-1)

The compound 3-fluorobenzenesulfonic acid derivative, specifically 5,8,13,13a-tetrahydro-3,10-dimethoxy-6H-dibenzo[a,g]quinolizin-9-yl ester (CAS No. 1233353-87-1), represents a significant advancement in the field of organic chemistry. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The molecule combines a benzenesulfonic acid group with a complex polycyclic aromatic system, making it a subject of interest for researchers exploring novel chemical entities.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. The benzenesulfonic acid moiety is known for its ability to enhance the solubility and bioavailability of drugs. Meanwhile, the dibenzo[a,g]quinolizin core provides a rigid framework that can potentially interact with various biological targets. This combination makes the compound a promising candidate for developing therapeutics targeting complex diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that showcases the versatility of modern organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the polycyclic framework. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the molecule. The use of advanced spectroscopic techniques like NMR and X-ray crystallography has further enabled detailed structural elucidation.

In terms of applications, this compound has shown potential in modulating key biological pathways. For instance, studies have demonstrated its ability to inhibit enzymes involved in inflammation and oxidative stress. This suggests that it could serve as a lead compound for developing anti-inflammatory agents. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its potential role in treating conditions mediated by these receptors.

The exploration of dibenzo[a,g]quinolizin derivatives has also extended into materials science. The rigid aromatic system of this compound makes it an attractive candidate for applications in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices due to its favorable electronic properties.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the fluorobenzenesulfonic acid group plays a critical role in modulating the molecule's electronic characteristics.

In conclusion, CAS No. 1233353-87-1, or 5,8,13,13a-tetrahydro-3,10-dimethoxy-6H-dibenzo[a,g]quinolizin-9-Yl ester, stands as a testament to the progress in synthetic chemistry and its applications across diverse fields. Its unique structure and versatile functional groups make it a valuable tool for advancing both medicinal and materials research.